Cas no 6310-19-6 (4-Tert-Butyl-2-nitroaniline)

4-Tert-Butyl-2-nitroaniline structure
4-Tert-Butyl-2-nitroaniline structure
4-Tert-Butyl-2-nitroaniline
6310-19-6
C10H14N2O2
194.2304
MFCD00066305
513790
80573

4-Tert-Butyl-2-nitroaniline Properties

Names and Identifiers

    • 4-tert-Butyl-2-nitrobenzenamine
    • 4-(TERT-BUTYL)-2-NITROANILINE
    • 2-Nitro-4-tert-butylaniline
    • 4-tert-butyl-2-nitroaniline
    • Benzenamine,4-(1,1-dimethylethyl)-2-nitro-
    • Benzenamine, 4-(1,1-dimethylethyl)-2-nitro-
    • 4-TERT-BUTYL-2-NITRO-PHENYLAMINE
    • NSC43042
    • PubChem22691
    • Oprea1_571413
    • KSC495S2R
    • 4-(t-butyl)-2-nitroaniline
    • 4-tert-butyl-2-nitrophenylamine
    • YXTJXBPEGJNGKV-UHFFFAOYSA-N
    • 4-(tert-butyl)-2-nitrophenylamine
    • 2-A
    • DTXSID90212438
    • 4-tert-Butyl-2-nitroaniline
    • SY018880
    • 63101-90-6
    • 4-(1,1-Dimethylethyl)-2-nitrobenzenamine
    • AKOS005216689
    • SCHEMBL618684
    • PS-5296
    • 4-tert-butyl-2-nitrobenzenamine
    • AA-516/30035008
    • NS00035295
    • NSC-43042
    • AC-28681
    • CS-W004854
    • 2-Nitro-4-(tert-Butyl)aniline
    • NSC 43042
    • MFCD00066305
    • DS-1094
    • DB-006562
    • 6310-19-6
    • DB-316782
    • EINECS 228-632-4
    • CX1292
    • +Expand
    • MFCD00066305
    • YXTJXBPEGJNGKV-UHFFFAOYSA-N
    • 1S/C10H14N2O2/c1-10(2,3)7-4-5-8(11)9(6-7)12(13)14/h4-6H,11H2,1-3H3
    • [O-][N+](C1=C(C([H])=C([H])C(=C1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])N([H])[H])=O

Computed Properties

  • 194.10600
  • 1
  • 3
  • 1
  • 194.105527694g/mol
  • 14
  • 217
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 3.3
  • nothing
  • 0
  • 71.8

Experimental Properties

  • 3.57890
  • 71.84000
  • 302.8℃ at 760 mmHg
  • 101-104 °C

4-Tert-Butyl-2-nitroaniline Security Information

4-Tert-Butyl-2-nitroaniline Customs Data

  • 2921420090
  • China Customs Code:

    2921420090

    Overview:

    2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Tert-Butyl-2-nitroaniline Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00EBV6-10g
4-(TERT-BUTYL)-2-NITROANILINE
6310-19-6 97%
10g
$20.00 2024-04-22
A2B Chem LLC
AG67762-1g
4-(tert-Butyl)-2-nitroaniline
6310-19-6 95%
1g
$4.00 2024-04-19
Aaron
AR00EC3I-1g
4-(TERT-BUTYL)-2-NITROANILINE
6310-19-6 97%
1g
$3.00
abcr
AB246013-25 g
4-tert-Butyl-2-nitroaniline, 95%; .
6310-19-6 95%
25g
€204.60 2023-06-22
Ambeed
A153800-1g
4-(tert-Butyl)-2-nitroaniline
6310-19-6 97%
1g
$5.0 2024-05-28
Apollo Scientific
OR4982-1g
4-(tert-Butyl)-2-nitroaniline
6310-19-6
1g
£10.00 2023-04-17
AstaTech
CX1292-25/G
4-TERT-BUTYL-2-NITRO-PHENYLAMINE
6310-19-6 99%
25g
$96 2023-09-15
Chemenu
CM118394-100g
4-tert-Butyl-2-nitroaniline
6310-19-6 95+%
100g
$284
ChemScence
CS-W004854-25g
4-(tert-Butyl)-2-nitroaniline
6310-19-6 99.46%
25g
$68.0 2022-04-26
Fluorochem
024552-1g
4-tert-Butyl-2-nitroaniline
6310-19-6 98%
1g
£10.00 2022-02-28

4-Tert-Butyl-2-nitroaniline Related Literature

  • 1. Notes
    D. W. Ockenden,K. Schofield,Walter Freund,Alfred Komzak,S. A. Faseeh,H. J. Callomon,H. W. Thompson,F. Allan Andersen,B?rge Bak,D. E. A. Rivett,K. T. Potts,W. H. T. Davison,A. G. Sharpe,Richard O. Whipple,Robert West,Kenneth Emerson,Alexander Mackie,A. Anthony Cutler,V. M. Ingram,Douglas Lloyd,Frederick Rowe,E. R. H. Jones,J. D. Bu'Lock,Phyllis D. Landauer,H. N. Rydon,L. N. Owen,S. P. Whitelaw,Vincent C. Barry,P. W. D. Mitchell,D. B. Cowell,W. H. Linnell,D. W. Mathieson,G. Baddeley,W. Pickles J. Chem. Soc. 1953 3706
Recommended suppliers
Amadis Chemical Company Limited
(CAS:6310-19-6)4-Tert-Butyl-2-nitroaniline
A8711
99%
100g
163.0